Cas no 1544360-65-7 (1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester)

• Product Name: 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester
• CAS No: 1544360-65-7
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5274812
• Update Time: 2025-10-11

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester

• Inchi： 1S/C9H14O4/c1-3-11-8(10)7-9(13-7)4-5-12-6(9)2/h6-7H,3-5H2,1-2H3
• InChI Key： PBRHUFKOFHNODC-UHFFFAOYSA-N
• SMILES： O1C2(CCOC2C)C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester

Research Briefing on 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester (CAS: 1544360-65-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester (CAS: 1544360-65-7). This compound, characterized by its unique spirocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric catalysis, to achieve enantioselective synthesis. These developments are crucial for producing high-quality material for further biological evaluation. The compound's structural features, such as the spirocyclic core and ester functionality, make it a versatile intermediate for the construction of more complex molecules with potential pharmacological activity.

In terms of biological activity, preliminary studies have demonstrated that 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate the exact binding mode and structure-activity relationships (SAR) of this compound.

Recent collaborations between academic and industrial researchers have explored the therapeutic potential of this spirocyclic compound in neurodegenerative diseases. In vitro studies using neuronal cell models have indicated that derivatives of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester may possess neuroprotective properties. These findings are particularly promising for the treatment of conditions such as Alzheimer's and Parkinson's diseases, although further in vivo validation is required.

In conclusion, 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester (CAS: 1544360-65-7) represents a promising scaffold in medicinal chemistry. Its unique structural attributes and emerging biological activities warrant continued investigation. Future research directions may include the development of more potent derivatives, detailed pharmacokinetic studies, and exploration of additional therapeutic indications. This compound exemplifies the potential of spirocyclic architectures in addressing unmet medical needs.